Cas no 1361560-95-3 (2-(2,4,6-Trichlorophenyl)pyridine-5-methanol)

• Product Name: 2-(2,4,6-Trichlorophenyl)pyridine-5-methanol
• CAS No: 1361560-95-3
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4965853
• Update Time: 2025-11-01

2-(2,4,6-Trichlorophenyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,6-Trichlorophenyl)pyridine-5-methanol

• Inchi： 1S/C12H8Cl3NO/c13-8-3-9(14)12(10(15)4-8)11-2-1-7(6-17)5-16-11/h1-5,17H,6H2
• InChI Key： WRCJTPZBRDQCAW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CC(CO)=CN=1)Cl)Cl

Computed Properties

• Exact Mass: 286.967147 g/mol
• Monoisotopic Mass: 286.967147 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 33.1
• Molecular Weight: 288.6

Additional information on 2-(2,4,6-Trichlorophenyl)pyridine-5-methanol

Comprehensive Overview of 2-(2,4,6-Trichlorophenyl)pyridine-5-methanol (CAS No. 1361560-95-3)

2-(2,4,6-Trichlorophenyl)pyridine-5-methanol (CAS No. 1361560-95-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, characterized by its trichlorophenyl and pyridine moieties, is often studied for its chemical reactivity and functional versatility. Researchers and industry professionals frequently search for terms like "2-(2,4,6-Trichlorophenyl)pyridine-5-methanol synthesis", "CAS 1361560-95-3 applications", and "pyridine derivatives in pharmaceuticals", reflecting the growing interest in this molecule.

The compound's structure features a pyridine ring substituted with a methanol group at the 5-position and a 2,4,6-trichlorophenyl group at the 2-position. This arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis. Recent studies have explored its potential in material science, particularly in the development of advanced polymers and photoactive materials. Searches for "trichlorophenylpyridine derivatives" and "pyridine-based catalysts" highlight its relevance in cutting-edge research.

In the pharmaceutical sector, 2-(2,4,6-Trichlorophenyl)pyridine-5-methanol is investigated for its bioactivity. While not yet a mainstream drug candidate, its structural analogs have shown promise in medicinal chemistry. Queries such as "pyridine methanol derivatives in drug discovery" and "CAS 1361560-95-3 biological activity" underscore its potential. The compound's ability to interact with biological targets, such as enzymes and receptors, makes it a subject of ongoing research.

From an environmental perspective, the degradation and stability of 2-(2,4,6-Trichlorophenyl)pyridine-5-methanol are critical topics. Researchers are examining its behavior under various conditions to assess its ecological impact. Popular search terms like "trichlorophenyl compounds environmental fate" and "pyridine methanol biodegradation" reflect these concerns. Understanding its environmental profile is essential for sustainable applications.

The synthesis of 2-(2,4,6-Trichlorophenyl)pyridine-5-methanol typically involves multi-step reactions, including halogenation and cross-coupling processes. Optimizing these methods is a key focus for chemists, as evidenced by searches for "efficient synthesis of pyridine methanol derivatives" and "CAS 1361560-95-3 production methods". Advances in catalytic systems and green chemistry principles are driving innovations in this area.

In summary, 2-(2,4,6-Trichlorophenyl)pyridine-5-methanol (CAS No. 1361560-95-3) is a compound of significant scientific and industrial interest. Its diverse applications, from material science to pharmaceutical research, coupled with its intriguing chemical properties, ensure its continued relevance. As research progresses, this molecule is likely to play an increasingly important role in addressing contemporary challenges in chemistry and beyond.